
Decanedioic acid-d4 solubility data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412 Get Quote

An In-depth Technical Guide to the Solubility of Decanedioic Acid-d4

Introduction
Decanedioic acid-d4 is the deuterium-labeled form of decanedioic acid, a naturally occurring

straight-chain dicarboxylic acid also known as sebacic acid. While decanedioic acid itself has

broad applications in the manufacturing of polymers, plasticizers, and lubricants, its deuterated

analogue, decanedioic acid-d4, serves a critical role in research and development, particularly

within the pharmaceutical industry.[1][2] Stable isotope-labeled compounds like decanedioic
acid-d4 are indispensable tools in bioanalysis, where they are used as internal standards for

the accurate quantification of drug candidates and their metabolites in complex biological

matrices.[3][4]

This technical guide provides a comprehensive overview of the solubility of decanedioic acid.

Specific solubility data for the d4 variant is limited; however, the physicochemical properties of

deuterated compounds are nearly identical to their non-labeled counterparts. Therefore, the

data for decanedioic acid (sebacic acid) presented herein serves as a reliable proxy for

decanedioic acid-d4. This document details quantitative solubility data, standardized

experimental protocols for solubility determination, and the metabolic and analytical relevance

of this compound for researchers, scientists, and drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of decanedioic acid is provided below.
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Property Value Reference

Synonyms
Sebacic acid, 1,8-

Octanedicarboxylic acid
[5]

Molecular Formula C₁₀H₁₈O₄

Molecular Weight 202.25 g/mol

Appearance
White crystalline powder or

granules

Melting Point 131–135 °C (404–408 K)

Boiling Point 294 °C (at 100 mmHg)

CAS Number 111-20-6

Solubility Data
The solubility of decanedioic acid is characterized by its long, nonpolar hydrocarbon chain and

its two polar carboxylic acid groups. This structure results in poor solubility in water and good

solubility in various organic solvents.

Qualitative Solubility
The general solubility profile of decanedioic acid in common solvents is summarized in the

table below.

Solvent Solubility

Water Poor / Slightly Soluble

Ethanol Soluble

Acetone Soluble

Chloroform Soluble

Ether Soluble

Data sourced from multiple references.
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Quantitative Solubility
Quantitative solubility data provides precise measurements essential for designing

experiments, developing formulations, and planning purification processes.

Table 1: Solubility of Decanedioic Acid in Water

Temperature Solubility (g / 100 mL)

20 °C (293 K) ~0.1

Data sourced from multiple references.

Table 2: Solubility of Decanedioic Acid in Ethanol-Water Mixtures

The following data, presented as the mole fraction of decanedioic acid (x₁), was determined

over a range of temperatures in various ethanol-water solvent mixtures. The mole fraction of

ethanol (x₂') represents the composition of the solute-free solvent mixture. The solubility of

decanedioic acid increases significantly with both temperature and the proportion of ethanol in

the solvent mixture.
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Temperature
(K)

x₁ (Pure Water,
x₂'=0)

x₁ (x₂'=0.2705) x₁ (x₂'=0.5186)
x₁ (Pure
Ethanol, x₂'=1)

288.1 0.00008 0.00072 0.00392 0.05263

295.3 0.00011 0.00114 0.00645 0.07682

302.4 0.00015 0.00178 0.01041 0.11011

309.8 0.00021 0.00281 0.01662 0.15663

317.0 0.00029 0.00431 0.02581 0.21774

324.5 0.00041 0.00661 0.04021 0.30015

331.7 0.00057 0.00996 0.06085 0.40386

339.2 0.00079 0.01481 0.09061 0.53612

346.4 0.00108 0.02169 0.13192 0.69753

351.9 0.00138 0.02891 0.17421 0.84912

Data adapted

from Zhang et

al., J. Chem.

Eng. Data 2008,

53, 3, 863–865.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is fundamental. The following are standard methodologies

for qualitative and quantitative assessment.

Protocol 1: Qualitative Solubility Assessment
This method provides a rapid preliminary evaluation of a compound's solubility in various

solvents.

Preparation: Place approximately 25 mg of the compound (decanedioic acid-d4) into a

small, clean test tube.
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Solvent Addition: Add 0.75 mL of the selected solvent to the test tube in 0.25 mL portions.

Agitation: After each addition, cap the test tube and agitate it vigorously (e.g., using a vortex

mixer) for at least 60 seconds to facilitate dissolution.

Observation: Visually inspect the mixture. The compound is considered "soluble" if the solid

is no longer visible. If a significant amount of solid remains, it is deemed "insoluble" or

"sparingly soluble" under these conditions.

Protocol 2: Quantitative Solubility Determination (Shake-
Flask Method)
The shake-flask method is a widely accepted "gold standard" technique for accurately

measuring the equilibrium solubility of a compound.

Sample Preparation: Add an excess amount of decanedioic acid-d4 to a screw-capped vial.

The excess solid ensures that a saturated solution is achieved.

Solvent Addition: Add a precisely known volume of the chosen solvent to the vial.

Equilibration: Seal the vial tightly and place it in a constant-temperature bath equipped with a

shaker or rotator. Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure

that the solution has reached equilibrium.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the same

temperature until the excess solid has settled. Alternatively, centrifugation can be used to

separate the solid and liquid phases.

Sample Extraction: Carefully withdraw a known volume of the clear, saturated supernatant

using a pipette. To avoid transferring any solid particles, it is crucial to use a filter (e.g., a

syringe filter compatible with the solvent).

Dilution: Dilute the filtered solution with a known volume of a suitable solvent. This brings the

analyte concentration into the linear range of the chosen analytical method.

Quantification: Analyze the concentration of decanedioic acid-d4 in the diluted solution

using a validated analytical method, such as Liquid Chromatography-Mass Spectrometry
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(LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS), with a pre-established

standard curve.

Calculation: Calculate the original concentration in the saturated solution, accounting for the

dilution factor. This value represents the solubility of the compound at the specified

temperature, typically expressed in mg/mL, g/L, or mol/L.
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Workflow for the Shake-Flask Method of solubility determination.
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Applications and Significance
Role in Drug Development
Decanedioic acid-d4 is primarily used as a stable isotope-labeled internal standard (SIL-IS) in

bioanalytical methods, most commonly with LC-MS/MS. The use of a SIL-IS is considered the

gold standard in pharmacokinetics and drug metabolism studies for several key reasons:

Accuracy and Precision: It is chemically identical to the analyte but mass-distinguishable,

allowing it to mimic the analyte's behavior during sample preparation and analysis.

Correction for Variability: It effectively corrects for variations in sample extraction, matrix

effects (ion suppression/enhancement), and instrument response.

Method Robustness: Its use leads to more rugged and reliable bioanalytical methods, which

is critical for regulatory submissions.

Role of Decanedioic Acid-d4 in a bioanalytical workflow.

Metabolic Significance
Decanedioic acid is a metabolite in the ω-oxidation pathway of fatty acids. This alternative

metabolic route becomes significant when the primary pathway, mitochondrial β-oxidation, is

overloaded or impaired. In this pathway, medium- or long-chain monocarboxylic acids are

oxidized at their terminal (ω) carbon to form a dicarboxylic acid. These dicarboxylic acids are

then chain-shortened via peroxisomal β-oxidation. Elevated levels of decanedioic acid in urine

can be an indicator of certain metabolic disorders, such as medium-chain acyl-CoA

dehydrogenase (MCAD) deficiency.
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Simplified metabolic pathway of dicarboxylic acids.

Conclusion
Decanedioic acid-d4, through its non-labeled counterpart sebacic acid, exhibits poor aqueous

solubility but is readily soluble in common organic solvents like ethanol and acetone. Its

solubility profile is highly dependent on temperature and solvent composition, a critical

consideration for its application. The primary utility of decanedioic acid-d4 is as a high-fidelity

internal standard in quantitative bioanalysis, where it ensures the accuracy and robustness of
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pharmacokinetic and metabolic studies that are fundamental to modern drug development.

Furthermore, understanding its role as a natural metabolite in fatty acid oxidation provides

important context for researchers in metabolic diseases. The data and protocols presented in

this guide offer a foundational resource for the effective use of this important analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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